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Compound of Interest

Compound Name: 1,1-Dibutoxybutane

Cat. No.: B1265885 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties of 1,1-
Dibutoxybutane, also known as Butyraldehyde Dibutyl Acetal. The information is compiled for

use by researchers, scientists, and professionals in drug development and other scientific

fields.

Physicochemical Properties
1,1-Dibutoxybutane is a colorless liquid with a fruity odor.[1] It is a stable compound under

normal temperatures and pressures.[1] Key quantitative data regarding its properties are

summarized in the table below.
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Property Value Source

CAS Number 5921-80-2 [2][3][4][5][6]

Molecular Formula C12H26O2 [2][3][4][5][7]

Molecular Weight 202.33 g/mol [2][3][4][7]

Boiling Point 214 °C (lit.) [7][8]

126 °C [1]

486 K [5]

Melting Point -78 °C [1]

Density 0.84 g/cm³ [2]

0.8669 g/cm³ (at 25 °C) [7][8]

Refractive Index 1.42 [2]

1.4140 - 1.4180 [7]

1.423 [8]

Flash Point 51 °C [8][9]

Vapor Pressure
0.2±0.4 mmHg at 25°C

(Predicted)
[8]

Solubility
Soluble in alcohol and ether;

almost insoluble in water.
[7]

Purity Min. 98.0% (GC) [2]

Safety and Handling
1,1-Dibutoxybutane is classified as a flammable liquid and vapor.[1][4][9] It is harmful if

swallowed, causes skin irritation, and may cause serious eye damage and respiratory irritation.

[10]

GHS Hazard Statements: H226, H302, H315, H318, H335, H336[10]
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Precautionary Statements:

Prevention: P210, P233, P240, P241, P242, P243, P261, P264, P270, P271, P280[10]

Response: P301+P317, P302+P352, P303+P361+P353, P304+P340, P305+P354+P338,

P319, P330[10]

Storage: P403+P235[4]

Disposal: P501[4]

Containers may explode when heated, and the substance may form explosive mixtures with air

at or above the flashpoint.[1] It is also moisture-sensitive.[2] When handling, it is crucial to use

non-sparking tools, take measures to prevent static discharge, and wear appropriate personal

protective equipment, including protective gloves, clothing, and eye/face protection.[1][10]

Synthesis and Reactions
1,1-Dibutoxybutane is commonly synthesized from butanol. One documented method

involves the use of a Cr/Activated Carbon (Cr/AC) catalyst.[11]

Experimental Protocol: Synthesis from n-Butanol
While a detailed, step-by-step protocol is not available from the provided search results, the

following outlines the general methodology for the synthesis of 1,1-Dibutoxybutane from n-

butanol using a Cr/AC catalyst as described in the literature.[11]

Catalyst Preparation:

Activate coconut shell carbon at 650 °C in a hydrogen atmosphere.

Wash the activated carbon with acetone in a Soxhlet apparatus, followed by washing with

1.0 M HCl.

Sieve the washed carbon to 60–80 mesh.

Impregnate the activated carbon with a Cr(VI) solution.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.rcilabscan.com/wp-content/uploads/2019/11/Butan-1-ol-Labsolv-E-010421.pdf
https://www.rcilabscan.com/wp-content/uploads/2019/11/Butan-1-ol-Labsolv-E-010421.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/1_1-Dibutoxybutane
https://pubchem.ncbi.nlm.nih.gov/compound/1_1-Dibutoxybutane
https://www.ka.co.kr/d.php?file_name=https://www.ka.co.kr/wp-content/uploads/2023/10/08-MSDS-N-Butyl-Acetate_R2_MSDS-No.-AA03906-0000000008.pdf
https://labproinc.com/products/butyraldehyde-dibutyl-acetal-25g-b4218-25g
https://www.ka.co.kr/d.php?file_name=https://www.ka.co.kr/wp-content/uploads/2023/10/08-MSDS-N-Butyl-Acetate_R2_MSDS-No.-AA03906-0000000008.pdf
https://www.rcilabscan.com/wp-content/uploads/2019/11/Butan-1-ol-Labsolv-E-010421.pdf
https://www.benchchem.com/product/b1265885?utm_src=pdf-body
https://www.researchgate.net/publication/343052679_Synthesis_11-Dibutoxybutane_from_Single_Reagent_of_n-Butanol_Using_CrActivated_Carbon_Catalyst
https://www.benchchem.com/product/b1265885?utm_src=pdf-body
https://www.researchgate.net/publication/343052679_Synthesis_11-Dibutoxybutane_from_Single_Reagent_of_n-Butanol_Using_CrActivated_Carbon_Catalyst
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265885?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reduce the chromium-impregnated carbon with H2 at 650 °C to obtain the Cr/AC catalyst.

Synthesis of 1,1-Dibutoxybutane:

The conversion of n-butanol to 1,1-Dibutoxybutane is carried out in an oven.

The reaction is optimized by varying parameters such as temperature (450, 500, and 550

°C), catalyst amount (5, 10, and 15 g), and n-butanol flow rate (0.10, 0.50, and 0.90 mL/min).

The resulting products are analyzed by Gas Chromatography-Mass Spectrometry (GC-MS)

and Proton Nuclear Magnetic Resonance (1H-NMR) to determine the conversion to 1,1-
Dibutoxybutane.

The highest reported yield of 53.42% was achieved at 450 °C with 5 g of Cr/AC catalyst and an

alcohol flow rate of 0.10 mL/min.[11]
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Caption: Key parameters influencing the synthesis of 1,1-Dibutoxybutane.
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Experimental Workflow for Synthesis and Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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